Cas no 211569-22-1 (1-Propanone, 3-phenyl-1-[2-[[6-(1-piperidinyl)hexyl]oxy]phenyl]-)

• Product name: 1-Propanone, 3-phenyl-1-[2-[[6-(1-piperidinyl)hexyl]oxy]phenyl]-
• CAS No: 211569-22-1
• MF: C₂₆H₃₅NO₂
• MW: 393.5616
• CID: 1398627
• PubChem ID: 11794905

1-Propanone, 3-phenyl-1-[2-[[6-(1-piperidinyl)hexyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-phenyl-1-[2-[[6-(1-piperidinyl)hexyl]oxy]phenyl]-
• 3-phenyl-1-[2-(6-piperidin-1-ylhexoxy)phenyl]propan-1-one
• 211569-22-1
• DTXSID70472952
• CHEMBL429041
• BDBM50207972
• 3-phenyl-1-(2-(6-(piperidin-1-yl)hexyloxy)phenyl)propan-1-one

• Inchi： InChI=1S/C26H35NO2/c28-25(18-17-23-13-5-3-6-14-23)24-15-7-8-16-26(24)29-22-12-2-1-9-19-27-20-10-4-11-21-27/h3,5-8,13-16H,1-2,4,9-12,17-22H2
• InChI Key： HCSNGJMUKGHQDH-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CCCCCCOC2=CC=CC=C2C(=O)CCC3=CC=CC=C3

Computed Properties

• Exact Mass: 393.26695
• Monoisotopic Mass: 393.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54